Cas no 361179-67-1 (2-methoxyethyl 5-(2,4-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 5-(2,4-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 361179-67-1
• MF: C₂₁H₂₃NO₆S
• MW: 417.475425004959
• CID: 6332119
• PubChem ID: 4390630
• Update Time: 2025-10-29

2-methoxyethyl 5-(2,4-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 5-(2,4-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• AKOS001630290
• AQ-390/42425575
• 2-methoxyethyl 5-[(2,4-dimethylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• F0808-0182
• SR-01000454082
• 2-methoxyethyl 5-{[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate
• 361179-67-1
• 2-methoxyethyl 5-(2,4-dimethylphenylsulfonamido)-2-methylbenzofuran-3-carboxylate
• SR-01000454082-1

• Inchi： 1S/C21H23NO6S/c1-13-5-8-19(14(2)11-13)29(24,25)22-16-6-7-18-17(12-16)20(15(3)28-18)21(23)27-10-9-26-4/h5-8,11-12,22H,9-10H2,1-4H3
• InChI Key： IHXXDJGMPPPOCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(NC1C=CC2=C(C=1)C(C(=O)OCCOC)=C(C)O2)(=O)=O

Computed Properties

• Exact Mass: 417.12460863g/mol
• Monoisotopic Mass: 417.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103Ų

Additional information on 2-methoxyethyl 5-(2,4-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate

Comprehensive Overview of 2-Methoxyethyl 5-(2,4-Dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 361179-67-1)

2-Methoxyethyl 5-(2,4-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS 361179-67-1) is a synthetic organic compound with a unique molecular structure combining a benzofuran core, a sulfonamide moiety, and an ester group. This compound has garnered attention in pharmaceutical and materials science research due to its potential applications in drug discovery and functional material development. Researchers are particularly interested in its structure-activity relationship (SAR) and how modifications to its methoxyethyl or dimethylbenzenesulfonamido groups might influence biological activity.

The compound's benzofuran-3-carboxylate scaffold is noteworthy as benzofuran derivatives are known to exhibit diverse pharmacological properties, including anti-inflammatory and antioxidant effects. Current trends in medicinal chemistry highlight the importance of such heterocyclic compounds in addressing modern therapeutic challenges, such as targeting protein-protein interactions or modulating enzyme activity. The presence of the 2,4-dimethylbenzenesulfonamido group adds complexity to the molecule, potentially enhancing its binding affinity to biological targets, a topic frequently searched in drug design and computational chemistry forums.

From a synthetic chemistry perspective, the esterification of the benzofuran-3-carboxylic acid derivative with 2-methoxyethanol represents an interesting case study in green chemistry approaches. Recent searches in academic databases reveal growing interest in optimizing such reactions using catalytic methods or alternative solvents to improve atom economy—a key concern in sustainable pharmaceutical manufacturing. The compound's lipophilicity, influenced by its methoxyethyl ester group, also makes it relevant to discussions about drug permeability and blood-brain barrier penetration, frequent topics in pharmacokinetics research.

Analytical characterization of CAS 361179-67-1 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular attention to the stereochemical environment around the benzofuran ring system. The methyl groups at positions 2 and 4 on the benzenesulfonamide moiety create distinctive NMR patterns that aid in structural verification—a practical aspect often queried by analytical chemists working with similar compounds. Recent publications have emphasized the importance of thorough spectral analysis for such structurally complex molecules, especially when they serve as intermediates in multi-step syntheses.

In material science applications, the 2-methyl-1-benzofuran core of this compound has attracted attention for potential use in organic electronics. The conjugated π-system, combined with the electron-withdrawing carboxylate ester and electron-donating methoxyethyl group, creates interesting electronic properties that researchers are exploring for applications in OLED materials or organic semiconductors. These applications align with current industry trends toward flexible and sustainable electronic devices, a hot topic in materials science circles.

The stability profile of 2-methoxyethyl 5-(2,4-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate under various conditions (pH, temperature, light exposure) is another area of practical importance frequently searched by formulation scientists. The sulfonamide linkage in particular requires careful consideration in stability studies, as this functional group can be susceptible to hydrolysis under certain conditions. Proper storage recommendations—often including protection from moisture and excessive heat—are crucial for maintaining compound integrity, a concern commonly raised in chemical handling forums.

From a regulatory perspective, while this specific compound isn't classified as hazardous, proper handling procedures should still be followed, as with all fine chemicals. The scientific community's growing emphasis on laboratory safety and responsible research practices has increased searches for detailed safety data on specialized compounds like this one. Researchers appreciate comprehensive information about appropriate personal protective equipment and waste disposal methods when working with such materials.

Future research directions for CAS 361179-67-1 may explore its potential as a scaffold for medicinal chemistry applications or investigate its physicochemical properties for material science uses. The compound's structural features make it a promising candidate for further derivatization, particularly through modifications of its ester group or sulfonamide moiety. Such studies would contribute valuable data to the growing body of knowledge about benzofuran derivatives and their applications—a subject of increasing interest in both academic and industrial research settings.